Cas no 2137635-87-9 (N-(4-ethynylphenyl)-3-methylbutanamide)

• Product Name: N-(4-ethynylphenyl)-3-methylbutanamide
• CAS No: 2137635-87-9
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6273592
• PubChem ID: 14670480
• Update Time: 2025-10-30

N-(4-ethynylphenyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2137635-87-9
• EN300-743979
• N-(4-ethynylphenyl)-3-methylbutanamide

• Inchi： 1S/C13H15NO/c1-4-11-5-7-12(8-6-11)14-13(15)9-10(2)3/h1,5-8,10H,9H2,2-3H3,(H,14,15)
• InChI Key： VFHKAVOFFMMHFM-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-ethynylphenyl)-3-methylbutanamide

Recent Advances in the Study of N-(4-ethynylphenyl)-3-methylbutanamide (CAS: 2137635-87-9)

N-(4-ethynylphenyl)-3-methylbutanamide (CAS: 2137635-87-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its ethynylphenyl and methylbutanamide functional groups, has shown promising potential in various therapeutic applications, including targeted drug delivery and enzyme inhibition. Recent studies have focused on elucidating its molecular interactions, pharmacokinetics, and pharmacodynamics to better understand its mechanism of action and optimize its therapeutic efficacy.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(4-ethynylphenyl)-3-methylbutanamide exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and inhibitory activity, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's utility in targeted drug delivery systems. A study in Advanced Drug Delivery Reviews highlighted the use of N-(4-ethynylphenyl)-3-methylbutanamide as a linker molecule in antibody-drug conjugates (ADCs). The ethynyl group facilitates click chemistry-based conjugation, enabling precise attachment of cytotoxic payloads to monoclonal antibodies. This approach has shown enhanced specificity and reduced off-target effects in preclinical models of cancer therapy.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Research published in Drug Metabolism and Disposition reported that N-(4-ethynylphenyl)-3-methylbutanamide exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing in animal models. These findings support its potential as a viable candidate for further clinical development.

Despite these promising results, challenges remain in optimizing the compound's solubility and minimizing potential side effects. Ongoing research is focused on structural modifications to improve its physicochemical properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(4-ethynylphenyl)-3-methylbutanamide (CAS: 2137635-87-9) represents a versatile and promising compound in the realm of chemical biology and drug development. Its dual functionality as an enzyme inhibitor and a linker molecule underscores its broad applicability. Future research will likely focus on expanding its therapeutic indications and addressing current limitations, paving the way for its integration into next-generation therapeutics.